Cas no 155290-47-4 (2-(2'-N-Boc-hydrazino)benzoic acid)

• Product Name: 2-(2'-N-Boc-hydrazino)benzoic acid
• CAS No: 155290-47-4
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• MDL: MFCD06658359
• CID: 137406
• Update Time: 2025-05-20

2-(2'-N-Boc-hydrazino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylicacid, 2-(2-carboxyphenyl)-, 1-(1,1-dimethylethyl) ester
• 2-(2'-N-Boc-hydrazino)benzoic acid
• 2-[2-[(2-methylpropan-2-yl)oxycarbonyl]hydrazinyl]benzoic acid
• 2-[2-(tert-Butoxycarbonyl)hydrazino]benzoic acid
• 2-(N'-TERT-BUTOXYCARBONYL-HYDRAZINO)-BENZOIC ACID

• MDL： MFCD06658359
• Inchi： 1S/C12H16N2O4/c1-12(2,3)18-11(17)14-13-9-7-5-4-6-8(9)10(15)16/h4-7,13H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： DTTSVUPYGSOJER-UHFFFAOYSA-N
• SMILES： O(C(NNC1C=CC=CC=1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.11100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 87.66000
• LogP: 2.70030

2-(2'-N-Boc-hydrazino)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Additional information on 2-(2'-N-Boc-hydrazino)benzoic acid

2-(2'-N-Boc-Hydrazino)Benzoic Acid: A Comprehensive Overview

The compound with CAS No. 155290-47-4, commonly referred to as 2-(2'-N-Boc-hydrazino)benzoic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The Boc (tert-butoxycarbonyl) protecting group plays a pivotal role in its synthesis and functionalization, making it a versatile building block for various chemical transformations.

2-(2'-N-Boc-hydrazino)benzoic acid is characterized by its aromatic benzoic acid moiety, which serves as a rigid platform for further chemical modifications. The hydrazine group, protected by the Boc group, introduces flexibility and reactivity into the molecule, enabling it to participate in a wide range of reactions such as amidation, esterification, and click chemistry. Recent studies have highlighted its utility in the synthesis of bioactive compounds, including potential anticancer agents and enzyme inhibitors.

One of the most notable aspects of this compound is its role in medicinal chemistry. Researchers have exploited its structure to design hydrazine-based prodrugs, which can enhance drug delivery efficiency and reduce systemic toxicity. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 2-(2'-N-Boc-hydrazino)benzoic acid exhibit promising antiproliferative activity against various cancer cell lines. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 2-(2'-N-Boc-hydrazino)benzoic acid has found utility in materials science. Its ability to form stable amide bonds has been leveraged in the synthesis of high-performance polymers and self-healing materials. A recent breakthrough reported in *Nature Communications* showcased how this compound can be integrated into polymer networks to enhance their mechanical properties and thermal stability.

The synthesis of 2-(2'-N-Boc-hydrazino)benzoic acid typically involves multi-step processes that emphasize precision and control over stereochemistry and regioselectivity. Key steps include the protection of hydrazine with the Boc group, followed by coupling reactions to introduce the benzoic acid moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the production process, ensuring high yields and purity.

From an environmental perspective, researchers are increasingly focusing on the green chemistry aspects of synthesizing CAS No. 155290-47-4 compounds. Efforts are being made to develop sustainable routes that minimize waste generation and reduce reliance on hazardous reagents. For example, solvent-free reactions and enzymatic catalysis are being explored as eco-friendly alternatives to traditional synthetic methods.

In conclusion, 2-(2'-N-Boc-hydrazino)benzoic acid (CAS No. 155290-47-4) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in future innovations within organic chemistry and pharmacology.